Cas no 1044272-56-1 (Ethyl 3-amino-5-methanesulfonylbenzoate)

• Product Name: Ethyl 3-amino-5-methanesulfonylbenzoate
• CAS No: 1044272-56-1
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 2116204
• PubChem ID: 61608684
• Update Time: 2025-06-08

Ethyl 3-amino-5-methanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-5-(methylsulfonyl)benzoate
• ethyl 3-amino-5-methanesulfonylbenzoate
• QZMLZMQSVLHFQV-UHFFFAOYSA-N
• NE30168
• 3-Amino-5-(methylsulfonyl)-benzoic acid ethyl ester
• Z1328718931
• Ethyl 3-amino-5-methanesulfonylbenzoate

• Inchi： 1S/C10H13NO4S/c1-3-15-10(12)7-4-8(11)6-9(5-7)16(2,13)14/h4-6H,3,11H2,1-2H3
• InChI Key： QZMLZMQSVLHFQV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=C(C(=O)OCC)C=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Topological Polar Surface Area: 94.8

Additional information on Ethyl 3-amino-5-methanesulfonylbenzoate

Comprehensive Overview of Ethyl 3-amino-5-methanesulfonylbenzoate (CAS No. 1044272-56-1)

Ethyl 3-amino-5-methanesulfonylbenzoate (CAS No. 1044272-56-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring both amino and methanesulfonyl functional groups, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers often search for "Ethyl 3-amino-5-methanesulfonylbenzoate synthesis" or "CAS 1044272-56-1 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure combines a benzoate core with strategic substitutions, making it a valuable intermediate for designing bioactive molecules. Its methanesulfonyl group enhances solubility and reactivity, while the amino group provides a site for further derivatization. Recent studies highlight its role in developing kinase inhibitors, aligning with trending topics like "targeted cancer therapies" and "small molecule drug design."

In analytical chemistry, Ethyl 3-amino-5-methanesulfonylbenzoate is characterized by HPLC and mass spectrometry, with purity often exceeding 98%. Users frequently inquire about "CAS 1044272-56-1 spectral data" or "NMR analysis of sulfonylbenzoates," underscoring the demand for detailed technical specifications. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage noted in industrial forums.

Environmental and safety profiles of 1044272-56-1 comply with standard laboratory protocols, though proper handling procedures are emphasized. Discussions around "green chemistry alternatives" and "sustainable synthesis routes" have spurred innovation in its production methods, reducing waste and energy consumption. This aligns with global trends toward eco-friendly chemical processes.

Market analyses reveal increasing procurement of Ethyl 3-amino-5-methanesulfonylbenzoate by contract research organizations (CROs) and academic institutions. Queries such as "suppliers of CAS 1044272-56-1" or "bulk pricing for research chemicals" dominate commercial searches, reflecting its economic significance. Custom synthesis services now offer scalable solutions to meet diverse project requirements.

Future prospects for this compound include potential applications in polymer chemistry and electronic materials, driven by its unique electronic properties. As interest grows in "functionalized aromatic compounds" and "high-performance materials," 1044272-56-1 is poised to play a pivotal role in interdisciplinary research. Collaborative studies between chemists and engineers are exploring these frontiers.

In summary, Ethyl 3-amino-5-methanesulfonylbenzoate exemplifies the intersection of synthetic utility and industrial demand. Its adaptability to multiple research domains ensures continued relevance, while evolving methodologies address both performance and sustainability goals. For detailed protocols or collaborative opportunities, researchers are encouraged to consult peer-reviewed repositories and specialized vendors.